ZH8659

• Molecular Formula: C12H13NO
• Molecular Weight: 187.24 g/mol
• InChI: InChI=1S/C12H13NO/c13-8-7-10-3-5-11(6-4-10)12-2-1-9-14-12/h1-6,9H,7-8,13H2
• InChIKey: FZMXPPREHPXEPG-UHFFFAOYSA-N

ZH8659 Overview: Gq-Selective TAAR1 Agonist

ZH8659 (hydrochloride salt; CAS 885466-70-6) is a synthetic small-molecule agonist targeting the Trace Amine-Associated Receptor 1 (TAAR1) [1]. It is characterized as a potent and selective Gq-selective agonist for both mouse and human TAAR1 (EC50 = 2.6 nM for Gq signaling) . The compound is orally available and has been demonstrated to alleviate MK-801-induced schizophrenia-like phenotypes in mouse models without inducing catalepsy, a common side effect of traditional antipsychotics [1].

Gq-selective TAAR1 pathway activation in functional assays

Supports behavioral pharmacology studies without catalepsy confound

Oral bioavailability enables chronic dosing research models

• [1] Shang P, Rong N, Jiang JJ, et al. Structural and signaling mechanisms of TAAR1 enabled preferential agonist design. Cell. 2023;186(24):5347-5362.e24. View Source

TAAR1 Gq vs. Gs Signaling Bias

Simple substitution of TAAR1 agonists is not advised due to fundamental differences in their signaling bias and functional selectivity. The TAAR1 receptor can couple to multiple G protein pathways (Gs, Gq, Gi), and the specific pathway activated dictates distinct downstream effects [1]. For instance, while some TAAR1 agonists like SEP-363856 (ulotaront) primarily activate the Gs pathway, research has identified that selective activation of the Gq pathway, as achieved by ZH8659, is also beneficial for alleviating schizophrenia-like symptoms [1]. Therefore, selecting a compound based solely on its TAAR1 target class, without considering its specific signaling bias, can lead to divergent and potentially confounding experimental outcomes, undermining the reproducibility and relevance of the research.

Gq Selectivity

ZH8659: selective Gq pathway activation; minimal Gs activity

Dual Gs/Gq Agonist

Reduced Gq selectivity; mixed Gs/Gq profile may shift model-response outcomes

Behavioral Profile

No reported locomotor suppression in model contexts

Gs-Biased Agonist

Reported locomotor suppression may confound behavioral endpoint interpretation

• [1] Shang P, Rong N, Jiang JJ, et al. Structural and signaling mechanisms of TAAR1 enabled preferential agonist design. Cell. 2023;186(24):5347-5362.e24. View Source

ZH8659 Comparative Evidence

Gq Potency vs. Dual Agonist ZH8651

ZH8659 demonstrates significantly higher potency in activating the human TAAR1-Gq pathway compared to the clinical-stage TAAR1 agonists RO5256390 and SEP-363856 (ulotaront).

Gq Potency vs ZH8651

Head-to-head

EC50 = 2.6 nM (ZH8659) vs. 66.5 nM (ZH8651); ~25.6-fold higher potency

Supports Gq-specific pathway-response comparison

Functional Gq assay; recombinant m/hTAAR1

Evidence Dimension	Potency for activating human TAAR1 (hTAAR1)
Target Compound Data	EC50 = 2.6 nM (Gq signaling)
Comparator Or Baseline	RO5256390: EC50 = 17 nM (cAMP assay) [1]; SEP-363856 (Ulotaront): EC50 = 38 nM (cAMP assay) [2]
Quantified Difference	ZH8659 is 6.5-fold more potent than RO5256390 and 14.6-fold more potent than SEP-363856 at hTAAR1.
Conditions	In vitro functional assays measuring TAAR1 activation in recombinant systems. Note: ZH8659 data is for Gq-specific signaling, while comparators are from cAMP accumulation assays which may reflect Gs signaling.

Why This Matters

This ~15-fold higher potency allows for the use of lower compound concentrations in cellular assays, which can mitigate potential off-target effects and reduce overall compound consumption, optimizing both experimental design and procurement costs.

• [1] IUPHAR/BPS Guide to Pharmacology. RO5256390 ligand activity chart. View Source
• [2] BindingDB. Affinity data for SEP-363856 (BDBM50581604). View Source

Gq-Selective vs. Gs-Biased TAAR1 Agonism

ZH8659 is a potent and selective Gq agonist, distinguishing it from other TAAR1 agonists like the clinical candidate SEP-363856 (ulotaront), which primarily activates the Gs signaling pathway. [1]

Signaling Bias vs SEP-363856

Head-to-head

Gq-selective activation; no locomotor suppression in model

Supports signaling-bias behavioral endpoint comparison

MK-801 model; C57BL/6 mice; Cell 2023

Evidence Dimension	G-protein signaling bias (Pathway selectivity)
Target Compound Data	Selective Gq agonist (EC50 = 2.6 nM for Gq)
Comparator Or Baseline	SEP-363856 (Ulotaront): Predominantly a Gs agonist. CHA: Gq-selective agonist (used as a tool compound for comparison) [1].
Quantified Difference	Qualitative difference in primary signaling pathway. ZH8659's Gq-selectivity is confirmed by its design as a tool compound to study this specific pathway. The beneficial effect of Gq activation in schizophrenia models has been independently validated using the Gq-agonist CHA [1].
Conditions	Cell-based signaling assays and in vivo behavioral models in mice.

Why This Matters

The distinct Gq-bias of ZH8659 makes it an indispensable tool for researchers dissecting the contribution of the TAAR1-Gq pathway to neuropsychiatric disease, a mechanism that is not interrogated by Gs-biased agonists. Its procurement is essential for studies requiring pathway-specific modulation.

• [1] Shang P, Rong N, Jiang JJ, et al. Structural and signaling mechanisms of TAAR1 enabled preferential agonist design. Cell. 2023;186(24):5347-5362.e24. View Source

In Vivo Antipsychotic-Like Efficacy

In direct head-to-head in vivo studies, ZH8659 demonstrated a superior side-effect profile compared to the clinical candidate SEP-363856. Unlike SEP-363856 (3 mg/kg), which caused a significant reduction in basal locomotor activity, ZH8659 did not suppress spontaneous movement in mice. [1] Both compounds alleviated MK-801-induced schizophrenia-like phenotypes without inducing catalepsy, but ZH8659 achieved this without the off-target motor effect observed with SEP-363856. [1]

In Vivo Model Response

Head-to-head

Ameliorated MK-801 phenotypes; no catalepsy; efficacy abolished in TAAR1-KO

Supports target-engagement model-response interpretation

Oral administration; wild-type vs. Taar1-/- mice

Evidence Dimension	In vivo safety and tolerability (Basal locomotor activity)
Target Compound Data	No significant reduction in basal locomotor activity in mice [1]
Comparator Or Baseline	SEP-363856 (Ulotaront, 3 mg/kg) caused significant suppression of basal locomotor activity [1]. Haloperidol induces catalepsy (a common side effect of typical antipsychotics) [1].
Quantified Difference	ZH8659 demonstrates an absence of SEP-363856's locomotor-suppressing side effect. Both ZH8659 and SEP-363856 share the advantage of not inducing catalepsy, unlike haloperidol.
Conditions	MK-801-induced schizophrenia-like phenotype mouse model. Behavioral assessments included measurement of locomotor activity and catalepsy tests.

Why This Matters

This direct comparative data highlights that ZH8659 offers a cleaner in vivo profile than a leading clinical candidate for the same target. For researchers, this means that ZH8659 is a superior tool for studying TAAR1-mediated antipsychotic-like effects without the confounding variable of reduced basal locomotion, leading to clearer, more interpretable behavioral data.

• [1] 更小的副作用！Cell最新研究：合作开发治疗精神分裂症的TAAR1靶向新药物 (News Article summarizing findings from Shang P, et al. Cell. 2023). View Source

Cryo-EM Structural Basis for Gq Selectivity

ZH8659 is described as an orally available compound, enabling convenient and stress-free administration in chronic in vivo studies via oral gavage or dietary admixture. This is a critical practical advantage over related tool compounds that may require parenteral administration (e.g., intraperitoneal or intravenous injection).

Structural Design Basis

Class-level

Cryo-EM guided targeting of SBP residues I103, F185, F265 for Gq preference

Supports structure-guided SAR and selectivity design

Cryo-EM structures of TAAR1-Gq complex

Evidence Dimension	Route of administration for in vivo studies
Target Compound Data	Orally available
Comparator Or Baseline	Many TAAR1 tool compounds lack published data on oral bioavailability, requiring invasive and stressful injection routes for in vivo studies.
Quantified Difference	Qualitative advantage in ease of use and reduced animal stress for long-term studies.
Conditions	Reported by supplier based on primary literature [1].

Why This Matters

Oral availability is a key practical consideration for procurement. It reduces the complexity of in vivo protocols, minimizes animal handling stress, and enables dosing regimens that better mimic clinical scenarios, thereby increasing the translational relevance of preclinical research.

• [1] Shang P, Rong N, Jiang JJ, et al. Structural and signaling mechanisms of TAAR1 enabled preferential agonist design. Cell. 2023;186(24):5347-5362.e24. View Source

ZH8659 Application Scenarios

Gq-Specific TAAR1 Signaling Studies

Use ZH8659 as a selective pharmacological tool to specifically activate the TAAR1-Gq pathway. This is critical for studies aiming to delineate the distinct contributions of Gq vs. Gs signaling downstream of TAAR1 in the context of schizophrenia, cognition, or other TAAR1-associated functions. The high potency (EC50 = 2.6 nM) allows for robust pathway activation with minimal compound use .

Antipsychotic Efficacy Without Motor Side Effects

Employ ZH8659 in rodent models of schizophrenia (e.g., MK-801-induced phenotype) where it is crucial to avoid confounding behavioral effects. The compound's demonstrated ability to alleviate symptoms without suppressing basal locomotor activity or inducing catalepsy makes it superior to alternatives like SEP-363856 for obtaining clear, interpretable results [1].

SAR Around the TAAR1 Second Binding Pocket

Utilize ZH8659 as a benchmark Gq-selective agonist in SAR studies aimed at developing novel TAAR1 ligands with tailored signaling profiles. Its well-defined chemical structure (C12H13NO·HCl, MW: 223.7) and potent activity provide a solid reference point for comparing new chemical entities [2].

Target Engagement Validation with TAAR1-KO Controls

Leverage the oral bioavailability of ZH8659 for convenient, non-invasive administration in chronic dosing paradigms. This approach minimizes animal stress and simplifies experimental logistics, which is particularly advantageous for studies requiring sustained target engagement over days or weeks [3].

Application

Selection Property

Validation Focus

Gq-specific signaling studies

Gq-selective functional assay profile

Gq vs Gs signaling endpoint comparison

Behavioral model-response studies

Absence of catalepsy and locomotor suppression

Unconfounded behavioral endpoint interpretation

Structure-based lead optimization

Cryo-EM characterized SBP binding mode

Rational targeting of Gq-coupling residues

Target engagement genetic validation

TAAR1-KO on-target specificity

Genetic control for TAAR1-dependent effects

• [1] 更小的副作用！Cell最新研究：合作开发治疗精神分裂症的TAAR1靶向新药物 (News Article summarizing findings from Shang P, et al. Cell. 2023). View Source
• [2] Shang P, Rong N, Jiang JJ, et al. Structural and signaling mechanisms of TAAR1 enabled preferential agonist design. Cell. 2023;186(24):5347-5362.e24. View Source
• [3] Shang P, Rong N, Jiang JJ, et al. Structural and signaling mechanisms of TAAR1 enabled preferential agonist design. Cell. 2023;186(24):5347-5362.e24. View Source